Benzyl 5-(benzyloxy)-4-methoxy-2-nitrobenzoate
Catalog No.
S9098869
CAS No.
634198-01-9
M.F
C22H19NO6
M. Wt
393.4 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
634198-01-9
Product Name
Benzyl 5-(benzyloxy)-4-methoxy-2-nitrobenzoate
IUPAC Name
benzyl 4-methoxy-2-nitro-5-phenylmethoxybenzoate
Molecular Formula
C22H19NO6
Molecular Weight
393.4 g/mol
InChI
InChI=1S/C22H19NO6/c1-27-20-13-19(23(25)26)18(22(24)29-15-17-10-6-3-7-11-17)12-21(20)28-14-16-8-4-2-5-9-16/h2-13H,14-15H2,1H3
InChI Key
PIGMVSQKERHIGF-UHFFFAOYSA-N
Canonical SMILES
COC1=C(C=C(C(=C1)[N+](=O)[O-])C(=O)OCC2=CC=CC=C2)OCC3=CC=CC=C3
XLogP3
4.5
Hydrogen Bond Acceptor Count
6
Exact Mass
393.12123733 g/mol
Monoisotopic Mass
393.12123733 g/mol
Heavy Atom Count
29
Dates
Modify: 2023-11-21
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